D-Alanine Sofosbuvir
D-Alanine Sofosbuvir
Brand Name:
Vulcanchem
CAS No.:
1064684-71-4
VCID:
VC0107281
InChI:
InChI=1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16-,18-,20-,22-,36?/m1/s1
SMILES:
CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3
Molecular Formula:
C22H29FN3O9P
Molecular Weight:
529.458
D-Alanine Sofosbuvir
CAS No.: 1064684-71-4
Reference Standards
VCID: VC0107281
Molecular Formula: C22H29FN3O9P
Molecular Weight: 529.458
| CAS No. | 1064684-71-4 |
|---|---|
| Product Name | D-Alanine Sofosbuvir |
| Molecular Formula | C22H29FN3O9P |
| Molecular Weight | 529.458 |
| IUPAC Name | propan-2-yl (2R)-2-[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate |
| Standard InChI | InChI=1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16-,18-,20-,22-,36?/m1/s1 |
| Standard InChIKey | TTZHDVOVKQGIBA-SGUBORNDSA-N |
| SMILES | CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3 |
| Last Modified | Aug 20 2021 |
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